(Z)-3-[4-(3-formylindol-1-yl)phenyl]-2-pyridin-3-ylprop-2-enenitrile

• IUPAC Name: (Z)-3-[4-(3-formylindol-1-yl)phenyl]-2-pyridin-3-ylprop-2-enenitrile
• InChI: InChI=1S/C23H15N3O/c24-13-19(18-4-3-11-25-14-18)12-17-7-9-21(10-8-17)26-15-20(16-27)22-5-1-2-6-23(22)26/h1-12,14-16H/b19-12+
• InChI Key: CBISYAKHVYDNPS-XDHOZWIPSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2C3=CC=C(C=C3)C=C(C#N)C4=CN=CC=C4)C=O
• Isomeric SMILES: C1=CC=C2C(=C1)C(=CN2C3=CC=C(C=C3)/C=C(\C#N)/C4=CN=CC=C4)C=O
• Molecular Formula: C23H15N3O
• Molecular Weight: 349.4 g/mol

Description

(Z)-3-[4-(3-formylindol-1-yl)phenyl]-2-pyridin-3-ylprop-2-enenitrile, commonly known as ‘ZFIP’, is a synthetic small molecule that has recently been studied for its potential use in various scientific research applications. ZFIP is a member of the indole family of heterocyclic compounds, which are characterized by the presence of a nitrogen-containing six-membered ring. ZFIP has been found to possess several unique properties that make it an attractive option for scientists looking to explore the effects of various compounds on biological systems.

Scientific Research Applications

Photophysical Properties and Molecular Structures

• Conformational Analysis and Molecular Structures : Studies on similar α,β-unsaturated acrylonitrile derivatives have revealed crucial insights into their conformational and molecular structures. These compounds, like the one , exhibit properties influenced by π-π-interactions in the solid state. Investigations into their molecular packing, solvent effects, and molecular interactions provide a deeper understanding of their behavior in various states, such as powder and single-crystal forms (Percino et al., 2016).

• Optical and Fluorescent Properties : The optical properties of similar compounds, including their photophysical behaviors, have been extensively studied. These studies involve analyzing how subtle changes in molecular conformation affect their solid-state properties, which can be crucial for applications in fluorescence and light-emitting devices (Percino et al., 2014).

Chemosensor Applications

• Mercury Detection : Derivatives of (Z)-2-(4-amino-phenyl)-3-(pyridine-4-yl)acrylonitrile, which share a structural similarity with the compound , have been utilized as chemosensors for mercury detection. Their ability to change color visibly upon interaction with mercury ions highlights their potential in environmental monitoring and safety applications (Pan et al., 2015).

Supramolecular Network and Fluorescence Behavior

• Supramolecular Interactions and Fluorescence : Research on compounds such as (Z)-3-(4-(diphenylamino)phenyl)-2-(pyridin-2-yl)-acrylonitrile has revealed the significant role of molecular interactions and supramolecular networks in determining their fluorescence behavior. The structure of these compounds, including their pinwheel-like arrangement, influences their emission intensity and photophysical properties (Percino et al., 2014).